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Compound of Interest

Compound Name: Gastrin | (1-14), human

Cat. No.: B612673

For Research Use Only. Not for use in diagnostic procedures.

Product Description

Gastrin | (1-14), human, is a 14-amino acid peptide fragment of the gastrointestinal hormone
Gastrin 1.[1][2][3] It is an endogenous peptide primarily expressed in the gut that plays a crucial
role in stimulating gastric acid secretion.[4] Gastrin | (1-14) acts by binding to the
cholecystokinin 2 (CCK2) receptor on parietal cells in the stomach.[4] This peptide is a valuable
tool for researchers studying gastric physiology, gastrointestinal disorders, and related cell
signaling pathways. It has been utilized in applications such as the culture of gastric cancer
stem/progenitor cells and as a supplement in organoid growth media.

Quantitative Data Summary

The following table summarizes the key quantitative information for lyophilized human Gastrin |
(1-14).
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Parameter Value Source(s)
Molecular Weight 1704 g/mol (or 1705.73 g/mol )  [3][4]
Purity >92% to >98% (HPLC) [3]
Solubility (Water) Soluble [3]
N ) 1 mg/mLin 0.1% or 1%
Solubility (Aqueous Ammonia) [5][6]
NH40H

- Up to 100 mg/mL (54.95 mM),
Solubility (General) . [1]
may need ultrasonic treatment

Reconstitution Protocol

Proper reconstitution of lyophilized Gastrin | (1-14) is critical for maintaining its biological
activity. The following protocol provides a general guideline. It is always recommended to
consult the product-specific datasheet for any lot-specific instructions.

Materials:

Lyophilized Gastrin | (1-14), human

Sterile, high-purity water (distilled or deionized)

0.1% Ammonium Hydroxide (NH4OH) in sterile water (optional, for basic peptides)

Dimethyl sulfoxide (DMSO) (optional, for hydrophobic peptides)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:
e Pre-Reconstitution Handling:

o Before opening, briefly centrifuge the vial of lyophilized peptide to ensure that all the
powder is collected at the bottom.
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o Allow the product to equilibrate to room temperature before opening to avoid
condensation.

e Solvent Selection:

o The choice of solvent depends on the peptide's properties. For Gastrin | (1-14), which is
generally water-soluble, sterile water is the primary recommended solvent.[3]

o If the peptide does not readily dissolve in water, a dilute aqueous basic solution, such as
0.1% ammonium hydroxide, can be used.[5]

o For very hydrophobic preparations, a small amount of an organic solvent like DMSO can
be used initially, followed by dilution with an aqueous buffer.[2]

o Reconstitution Steps:

o Carefully add the appropriate volume of the chosen solvent to the vial to achieve the
desired stock concentration.

o Gently vortex or swirl the vial to mix. Avoid vigorous shaking, which can cause
aggregation.

o If the peptide does not dissolve completely, brief sonication in an ultrasonic water bath
may be necessary to achieve a clear solution.[1]
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Caption: Simplified signaling cascade of Gastrin | (1-14) via the CCK2 receptor.
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Applications

e Invitro cell culture: Gastrin | (1-14) has been used as a component in the culture medium for
gastric cancer stem/progenitor cells to promote tumorsphere formation. * Organoid culture: It
serves as a supplement in organoid growth medium for the culture of patient-derived
organoids (PDOSs), particularly for gastric, intestinal, and pancreatic organoids. * Signal
transduction studies: The peptide is a tool for investigating receptor-mediated signal
transduction and the physiological pathways governing gastric acid secretion. [7]*
Gastrointestinal research: It is relevant in research exploring gastrointestinal disorders and
the mechanisms of therapeutic interventions. [7] Disclaimer: This document is intended for
informational purposes only and should not be considered a substitute for the product-
specific datasheet provided by the manufacturer. Protocols may need to be optimized for
specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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